Cas no 745719-98-6 (3-phenylprop-2-enimidamide)

• Product Name: 3-phenylprop-2-enimidamide
• CAS No: 745719-98-6
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 2155219
• PubChem ID: 14668188
• Update Time: 2025-11-01

3-phenylprop-2-enimidamide Chemical and Physical Properties

Names and Identifiers

• Cinnamamidine
• (2E)-3-Phenyl-2-propenimidamide
• 3-phenylprop-2-enimidamide
• styrylamidine
• 55978-61-5
• 3-Phenylacrylimidamide
• 745719-98-6
• AKOS006325671
• CS-0453602
• EN300-1861019
• 3-Phenyl-acrylamidine
• GDYXPZCCNRBQNS-VOTSOKGWSA-N
• (E)-3-phenylprop-2-enimidamide
• (E)-Cinnamimidamide
• Cinnamimidamide
• SCHEMBL1520475

• Inchi： 1S/C9H10N2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H3,10,11)/b7-6+
• InChI Key： GDYXPZCCNRBQNS-VOTSOKGWSA-N
• SMILES： NC(/C=C/C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 146.084398327Da
• Monoisotopic Mass: 146.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-phenylprop-2-enimidamide

Introduction to 3-phenylprop-2-enimidamide (CAS No: 745719-98-6)

3-phenylprop-2-enimidamide, identified by its Chemical Abstracts Service (CAS) number 745719-98-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its structural versatility and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound’s unique framework, featuring a phenyl ring conjugated with a prop-2-enenimide moiety, positions it as a promising scaffold for developing novel therapeutic agents.

The chemical structure of 3-phenylprop-2-enimidamide consists of a benzene ring substituted with an amide group linked to an α,β-unsaturated carbonyl unit. This configuration imparts distinct reactivity and interaction capabilities with biological targets, such as enzymes and receptors. The presence of the imidamide moiety enhances the compound’s solubility and metabolic stability, which are critical factors in drug design. Recent advancements in computational chemistry have enabled the prediction of its pharmacokinetic properties, suggesting potential applications in drug development pipelines.

In the context of contemporary pharmaceutical research, 3-phenylprop-2-enimidamide has been explored for its role in modulating various biological pathways. Studies indicate that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. For instance, modifications to the phenyl ring or the amide group can fine-tune the compound’s binding affinity to target proteins, leading to enhanced therapeutic efficacy. Researchers have leveraged high-throughput screening techniques to identify lead compounds derived from this scaffold, demonstrating its utility in hit-to-lead optimization processes.

The synthesis of 3-phenylprop-2-enimidamide involves multi-step organic reactions, typically starting from readily available phenylacetic acid derivatives. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired imidamide core with high enantioselectivity. These techniques not only improve yield but also allow for the introduction of structural diversity, facilitating the discovery of bioactive analogs. The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for this compound, emphasizing atom economy and minimal waste generation.

From a medicinal chemistry perspective, 3-phenylprop-2-enimidamide serves as a versatile building block for designing molecules with tailored pharmacological profiles. Its imidamide functionality is particularly valuable in creating protease inhibitors, which are essential in treating conditions like cancer and neurodegenerative disorders. Additionally, the phenyl ring provides opportunities for further functionalization, enabling the development of molecules with improved pharmacokinetic properties. Recent publications highlight its potential in targeting bacterial infections by inhibiting key virulence factors associated with pathogenic species.

The biological evaluation of 3-phenylprop-2-enimidamide has revealed intriguing interactions with cellular machinery. Preclinical studies have demonstrated its ability to modulate signaling pathways involved in cell proliferation and apoptosis. These findings align with emerging research trends that focus on small-molecule regulators capable of fine-tuning complex biological networks. The compound’s ability to cross cell membranes makes it an attractive candidate for topical applications as well, such as dermal therapies targeting localized inflammatory responses.

In conclusion, 3-phenylprop-2-enimidamide (CAS No: 745719-98-6) represents a compelling area of investigation within pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable scaffold for drug discovery efforts. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to contribute significantly to the development of next-generation therapeutics aimed at addressing unmet medical needs.